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Compound of Interest

Compound Name: Calcium picrate

Cat. No.: B104147 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physicochemical properties of

calcium picrate. The information presented is intended to support research, scientific analysis,

and drug development activities by offering detailed data, experimental methodologies, and

visual representations of key chemical processes and structures.

Core Physicochemical Data
Calcium picrate, the calcium salt of picric acid, is a chemical compound that exists in both

anhydrous and hydrated forms. Its properties are of significant interest in various chemical and

pharmaceutical applications. The quantitative physicochemical data for calcium picrate are

summarized in the table below for ease of reference and comparison.
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Property Value

Chemical Formula
Anhydrous: C₁₂H₄CaN₆O₁₄[1][2] Pentahydrate:

Ca(C₆H₂N₃O₇)₂·5H₂O[3][4]

Molecular Weight
Anhydrous: ~496.27 g/mol [1][3][5][6]

Pentahydrate: 586.4 g/mol [3][4]

Appearance Yellowish, red, or orange crystals[7][8][9]

CAS Number 16824-78-5[1][2][3][5]

Crystal System Orthorhombic (for the pentahydrate form)[3][4]

Space Group Pmab (for the pentahydrate form)[3][4]

Activation Energy (Decomposition) 140.3 kJ/mol[7]

Experimental Protocols
The synthesis and characterization of calcium picrate involve specific experimental

procedures to ensure the purity and desired form of the final product. The following sections

detail the methodologies for its synthesis, purification, and analysis.

A common and well-documented method for preparing calcium picrate is through the

neutralization reaction between picric acid and a calcium base, such as calcium carbonate or

calcium hydroxide.[3]

Reaction with Calcium Carbonate:

The general chemical equation for this reaction is: 2 C₆H₂(NO₂)₃OH + CaCO₃ →

Ca[C₆H₂(NO₂)₃O]₂ + H₂O + CO₂[3]

Procedure:

An aqueous solution of picric acid is prepared.

Calcium carbonate powder is slowly added to the picric acid solution at room temperature

with continuous stirring.
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The mixture is stirred for approximately two hours to ensure the reaction proceeds to

completion, which is indicated by the cessation of carbon dioxide evolution.[3]

Upon completion, any unreacted calcium carbonate is removed by filtration.[3]

The resulting filtrate, containing the soluble calcium picrate, is then concentrated by

evaporation to induce crystallization.[3]

To obtain a high-purity product, the crude calcium picrate can be purified through

recrystallization.

Procedure:

The crude crystals are dissolved in a suitable hot solvent, such as acetone.[7]

Any insoluble impurities are removed by filtering the hot solution.

The hot filtrate is then allowed to cool, leading to the precipitation of purified calcium picrate
crystals.

The purified crystals are collected via vacuum filtration and washed with a small amount of

cold solvent to remove any remaining impurities.[3]

Several analytical techniques are employed to determine the structure and properties of

calcium picrate.

Single-Crystal X-ray Diffraction: This technique is used to determine the precise three-

dimensional arrangement of atoms within the crystal lattice. For calcium picrate
pentahydrate, this method has revealed an orthorhombic crystal system and a novel eight-

coordinate stereochemistry for the calcium ion.[3][4]

Thermal Analysis (DSC/TG): Differential Scanning Calorimetry (DSC) and Thermogravimetry

(TG) are utilized to study the thermal stability and decomposition behavior of the compound.

DSC can identify endothermic and exothermic transitions, such as the loss of water of

crystallization, while TG measures the change in mass as a function of temperature.[3][7]
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Karl Fischer Titration: This method is specifically used to quantify the water content in

hydrated forms of calcium picrate, providing a more accurate measure of the degree of

hydration than thermogravimetric analysis alone.[7]

Fourier-Transform Infrared (FT-IR) Spectroscopy: FT-IR spectroscopy is employed to identify

the functional groups present in the molecule and to confirm the formation of the picrate salt.

[7]

Visualizations
The following diagrams, generated using the DOT language, illustrate key aspects of calcium
picrate's synthesis and molecular structure.
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Caption: Synthesis workflow for Calcium Picrate.
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Caption: Coordination of the Calcium ion.

Stability and Hazards
Calcium picrate is an energetic material and should be handled with appropriate safety

precautions.

Explosive Nature: Like its parent compound, picric acid, calcium picrate is an explosive,

particularly when it is dry.[10] It is sensitive to shock, heat, and friction.[10]

Formation of Other Metal Picrates: Contact with certain metals can lead to the formation of

other metal picrates, which may be even more sensitive and hazardous.[11]

Thermal Decomposition: The decomposition of alkaline-earth metal picrates, including

calcium picrate, initiates at a higher temperature than that of picric acid.[7] The activation

energy for the exothermic decomposition of calcium picrate has been determined to be

140.3 kJ/mol.[7]

Interaction with Concrete: Picric acid can react with calcium compounds in concrete to form

calcium picrate, which is a significant hazard if picric acid is spilled on such surfaces.[3][10]

This guide provides a foundational understanding of the physicochemical properties of calcium
picrate. Researchers and professionals are encouraged to consult the cited literature for more

detailed information and to always adhere to strict safety protocols when handling this

compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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